Cas no 1806019-53-3 (5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde
• CAS No: 1806019-53-3
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4892019
• Update Time: 2025-10-21

5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-5(8(9)10)2-12-6(3-13)7(4)11/h2-3,8H,1H3
• InChI Key： ABWRMYXXLBETDN-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=CC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde (CAS No. 1806019-53-3)

5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde (CAS No. 1806019-53-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxaldehyde functional group, makes it a valuable building block for constructing complex heterocyclic frameworks. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde aligns with the broader trend of incorporating fluorinated compounds into medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability, making this compound a subject of intense study. Recent publications highlight its role in optimizing lead compounds for diseases such as cancer and infectious diseases. Additionally, its iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists in academic and industrial settings.

From an agrochemical perspective, 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde is being investigated for its potential in crop protection. The difluoromethyl group is known to improve the efficacy of pesticides by increasing their lipophilicity and resistance to degradation. This has led to a surge in queries about its applications in sustainable agriculture, a hot topic among environmental scientists and policymakers. The compound's ability to act as a precursor for novel herbicides and fungicides underscores its relevance in addressing global food security challenges.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde. These methods ensure high purity and consistency, critical for reproducible research outcomes. Laboratories often search for optimized protocols to synthesize and isolate this compound, reflecting its demand in high-throughput screening and combinatorial chemistry. The compound's stability under various conditions is also a frequent point of discussion in online forums dedicated to organic synthesis.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde. Solvent-free reactions and catalytic methods are gaining traction, aligning with the industry's shift toward sustainable practices. This trend is evident in the rising number of search queries related to "green synthesis of fluorinated pyridines." The compound's potential to reduce waste and energy consumption in manufacturing processes makes it a candidate for greener alternatives in chemical production.

The commercial availability of 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde has expanded in recent years, with suppliers offering custom synthesis and bulk quantities. This accessibility has fueled its adoption in diverse research projects, from academic labs to large-scale industrial applications. Frequently asked questions (FAQs) about its storage conditions, solubility, and compatibility with other reagents highlight the practical considerations for end-users. Proper handling and storage are emphasized to maintain its integrity and performance in downstream applications.

Looking ahead, 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carboxaldehyde is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations. Its multifunctional design and adaptability to various synthetic pathways make it a cornerstone in modern chemical research. As the scientific community continues to uncover its potential, this compound will likely remain a focal point in discussions about drug development, sustainable agriculture, and green chemistry.